Cas no 898765-08-7 (2,2-Dimethyl-4'-methoxybutyrophenone)

2,2-Dimethyl-4'-methoxybutyrophenone structure
898765-08-7 structure
Product name:2,2-Dimethyl-4'-methoxybutyrophenone
CAS No:898765-08-7
MF:C13H18O2
MW:206.28082
CID:1069055
PubChem ID:24724022

2,2-Dimethyl-4'-methoxybutyrophenone Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethyl-4'-methoxybutyrophenone
    • 1-(4-methoxyphenyl)-2,2-dimethylbutan-1-one
    • 2,2-DIMETHYL-1-PYRIMIDIN-5-YL-PROPAN-1-OL
    • DTXSID20642421
    • MFCD03841121
    • 898765-08-7
    • AKOS011971548
    • SCHEMBL6613084
    • MDL: MFCD03841121
    • Inchi: InChI=1S/C13H18O2/c1-5-13(2,3)12(14)10-6-8-11(15-4)9-7-10/h6-9H,5H2,1-4H3
    • InChI Key: LPCBHBHTRKGRDZ-UHFFFAOYSA-N
    • SMILES: CCC(C)(C)C(=O)C1=CC=C(C=C1)OC

Computed Properties

  • Exact Mass: 206.13100
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 3.3

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.31410

2,2-Dimethyl-4'-methoxybutyrophenone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Fluorochem
203921-1g
2,2-Dimethyl-4'-methoxybutyrophenone
898765-08-7 97%
1g
£483.00 2022-03-01
Fluorochem
203921-2g
2,2-Dimethyl-4'-methoxybutyrophenone
898765-08-7 97%
2g
£847.00 2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649823-2g
1-(4-Methoxyphenyl)-2,2-dimethylbutan-1-one
898765-08-7 98%
2g
¥10492.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649823-1g
1-(4-Methoxyphenyl)-2,2-dimethylbutan-1-one
898765-08-7 98%
1g
¥5518.00 2024-04-26
A2B Chem LLC
AD09862-2g
2,2-Dimethyl-4'-methoxybutyrophenone
898765-08-7 97%
2g
$984.00 2024-04-19
Fluorochem
203921-5g
2,2-Dimethyl-4'-methoxybutyrophenone
898765-08-7 97%
5g
£1753.00 2022-03-01
A2B Chem LLC
AD09862-5g
2,2-Dimethyl-4'-methoxybutyrophenone
898765-08-7 97%
5g
$1989.00 2024-04-19
A2B Chem LLC
AD09862-1g
2,2-Dimethyl-4'-methoxybutyrophenone
898765-08-7 97%
1g
$581.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649823-5g
1-(4-Methoxyphenyl)-2,2-dimethylbutan-1-one
898765-08-7 98%
5g
¥25042.00 2024-04-26

Recommend Articles

Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD